N1-[4-bromo-2-(trifluoromethyl)phenyl]-4-chlorobutanamide

• IUPAC Name: N-[4-bromo-2-(trifluoromethyl)phenyl]-4-chlorobutanamide
• InChI: InChI=1S/C11H10BrClF3NO/c12-7-3-4-9(8(6-7)11(14,15)16)17-10(18)2-1-5-13/h3-4,6H,1-2,5H2,(H,17,18)
• InChI Key: SWLMNORTQHPCNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(F)(F)F)NC(=O)CCCCl
• Molecular Formula: C11H10BrClF3NO
• Molecular Weight: 344.55 g/mol

Description

N1-[4-bromo-2-(trifluoromethyl)phenyl]-4-chlorobutanamide, also known as BTCP, is a chemical compound that is commonly used in scientific research. It belongs to the class of phenylpiperazine derivatives and has shown potential in various pharmacological applications.

Scientific Research Applications

Synthesis and Catalytic Applications

A novel approach in the synthesis of complex compounds involves the use of N-bromo sulfonamide reagents, highlighting the importance of bromine and trifluoromethyl groups in catalytic processes. Such methodologies offer advantages like high yields, short reaction times, and the use of non-toxic materials, underscoring the significance of halogenated compounds in facilitating efficient chemical syntheses (Khazaei et al., 2014).

Protective Groups in Organic Synthesis

Research demonstrates the utility of halogenated phenyl groups in introducing protective groups into molecules, such as amino acids and alcohols, rapidly and in excellent yields. This underscores the role of such compounds in the precise and efficient modification of molecules, pivotal for advancing synthetic chemistry and drug development (Soley & Taylor, 2019).

Inhibition of Transcription Factors

Structural modification studies of compounds containing bromo and trifluoromethyl phenyl groups have identified potent inhibitors of NF-kappaB and AP-1 transcription factors, illustrating the potential of such compounds in therapeutic applications, particularly in inflammation and cancer research (Palanki et al., 2000).

Structural Optimization and Molecular Interactions

The optimization of crystal structures and the analysis of molecular interactions of similar compounds provide insights into the electronic properties and stability of these molecules. Such studies are crucial for the development of materials with specific optical or electronic properties (Jotani, 2012).

Antipathogenic Activity

Investigations into the antipathogenic activities of derivatives of halogenated phenyl compounds reveal their potential as novel antimicrobial agents, particularly against biofilm-forming bacteria. This opens new avenues for the development of treatments against resistant bacterial infections (Limban, Marutescu, & Chifiriuc, 2011).